Cas no 33390-63-5 (3-(5-Chloro-pyridin-2-ylamino)-propionic acid)

• Product Name: 3-(5-Chloro-pyridin-2-ylamino)-propionic acid
• CAS No: 33390-63-5
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• MDL: MFCD02951444
• CID: 4712955
• Update Time: 2025-06-05

3-(5-Chloro-pyridin-2-ylamino)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Chloro-pyridin-2-ylamino)-propionic acid
• 3-[(5-chloropyridin-2-yl)amino]propanoic acid
• BAS 06502509
• Oprea1_044904
• HMS1695P12
• ST50280264
• 3-(5-chloropyridin-2-ylamino)propanoic acid
• 3-[(5-chloro-2-pyridyl)amino]propanoic acid

• MDL： MFCD02951444
• Inchi： 1S/C8H9ClN2O2/c9-6-1-2-7(11-5-6)10-4-3-8(12)13/h1-2,5H,3-4H2,(H,10,11)(H,12,13)
• InChI Key： NRPAHEVMQSRBRL-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)NCCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 178
• Topological Polar Surface Area: 62.2

3-(5-Chloro-pyridin-2-ylamino)-propionic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(5-Chloro-pyridin-2-ylamino)-propionic acid

3-(5-Chloro-pyridin-2-ylamino)-propionic acid: A Comprehensive Overview

The compound 3-(5-Chloro-pyridin-2-ylamino)-propionic acid, with the CAS registry number 33390-63-5, is a highly specialized molecule that has garnered significant attention in the field of biopharmaceuticals and drug discovery. This compound belongs to a class of aminopyridines, which are known for their diverse applications in medicinal chemistry due to their unique structural features and biological activity.

Structurally, 3-(5-Chloro-pyridin-2-ylamino)-propionic acid consists of a pyridine ring substituted at the 5-position with a chlorine atom and at the 2-position with an amino group. This amino group is further connected to a propionic acid moiety, which introduces additional functional groups that can influence its biological activity. The combination of aromatic heterocycles and aliphatic chains renders this compound particularly interesting for researchers exploring targeted drug delivery and bioavailability enhancement.

Recent studies have highlighted the potential of pyridin-2-ylamino derivatives in various therapeutic areas, including central nervous system (CNS) disorders, oncology, and antimicrobial therapy. The presence of the chloropyridine ring introduces electrophilic characteristics, which can modulate interactions with biological targets such as enzymes, receptors, and transport proteins.

One of the most promising aspects of 3-(5-Chloro-pyridin-2-ylamino)-propionic acid is its potential as a lead compound in drug development. Its structural features allow for easy modification to optimize pharmacokinetics, metabolism, and toxicity profiles. For instance, the propionic acid group can be tailored to enhance solubility or lipophilicity, which are critical factors in determining a drug's effectiveness and safety.

Moreover, this compound has been investigated for its role in polymer conjugation and nanotechnology-based drug delivery systems. The amino group at the pyridine ring can serve as a functional site for covalent bonding with polymeric matrices or targeting ligands, enabling the design of smart drugs that can deliver therapeutic agents to specific sites with high precision.

Recent advancements in crystallography and computational chemistry have provided deeper insights into the molecular architecture of 3-(5-Chloro-pyridin-2-ylamino)-propionic acid. High-resolution X-ray crystallography has revealed detailed information about its conformational flexibility, which is crucial for understanding its interactions with biological systems.

Another area of active research involves the exploration of this compound's photophysical properties. Its structure includes conjugated aromatic and aliphatic chains that can exhibit fluorescence or absorption characteristics, making it a potential candidate for applications in imaging agents and diagnostic tools.

Furthermore, the chloropyridine substituent has been shown to influence the compound's metabolic stability, which is a critical determinant of its therapeutic index. Studies have demonstrated that the presence of chlorine can enhance lipophilicity, thereby improving cellular uptake, while also introducing potential sites for biotransformation reactions.

In summary, 3-(5-Chloro-pyridin-2-ylamino)-propionic acid is a multifaceted compound with significant promise in the field of biopharmaceuticals. Its unique structure, combined with its versatile functional groups, positions it as an excellent candidate for further exploration in drug development and therapeutic applications. As research continues to uncover new insights into its properties and biological interactions, this compound is poised to play a pivotal role in advancing the frontiers of medicinal chemistry.